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Introduction

The Super Proton-Proton Collider (SPPC) represents the next frontier in high-energy physics,
designed as a discovery machine to explore energy scales far beyond the Standard Model.[1]
[2] Proposed as the successor to the Circular Electron-Positron Collider (CEPC), the SPPC will
be housed in a 100-km circumference tunnel, aiming for a center-of-mass energy of up to 125
TeV.[1][2] This leap in energy and luminosity will generate unprecedented volumes of complex
data, posing significant software and computing challenges that demand a paradigm shift in
data processing, simulation, and analysis. These challenges, while rooted in particle physics,
offer valuable insights for any field grappling with exascale data, including computational drug
development where large-scale simulations and data analysis are paramount.

Core Computing and Software Challenges

The primary challenges for the SPPC's computing infrastructure are driven by the sheer scale
of the data and the complexity of the physics events. These can be categorized into several
key areas:

o Exascale Data Volume and Management: The SPPC is expected to produce data on the
order of exabytes annually, a significant increase from the already massive data sets of the
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High-Luminosity LHC (HL-LHC).[3] Managing, storing, and providing access to these
datasets for a global collaboration of scientists is a monumental task.

o High-Throughput Data Processing: The raw data from the detectors will have an extremely
high rate, requiring sophisticated, real-time processing to select and filter interesting physics
events. This necessitates the development of entirely new software-based trigger systems
capable of handling data flows of tens of terabits per second.[4]

e Advanced Simulation Requirements: Accurately simulating the complex particle interactions
and detector responses at the SPPC's energy levels will require enormous computational
resources. The development of faster, more efficient simulation techniques, potentially
leveraging Al and machine learning, is critical.

» Software Modernization and Performance: To fully exploit modern, heterogeneous computing
architectures (CPUs, GPUSs, etc.), existing physics software must be modernized. This
involves refactoring legacy code and adopting new programming models to ensure efficient
use of diverse hardware.[3][5]

« Integration of Machine Learning and Al: Machine learning will be indispensable for all stages
of the data lifecycle, from real-time event selection and data reconstruction to final physics
analysis. Developing and deploying these models at scale presents a significant challenge.

[3][6]

Quantitative Data Summary

The computing requirements for the SPPC are projected to far exceed current capabilities.
While specific numbers for the SPPC are still under study, the High-Luminosity LHC (HL-LHC)
provides a baseline for the scale of the challenge.
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Current Large High-Luminosity .
j Anticipated SPPC
Parameter Hadron Collider LHC (HL-LHC) -
cale

(LHC) Projection
Annual Raw Data

~50 PBl/year[7] ~400-600 PBlyear[7] > 1 EB/year
Volume
Total Storage Needs Petascale Exascale[3] Multi-Exascale
Required Computing ) 50-100 times greater Order of magnitude

] Current Baseline

Capacity than today[3] beyond HL-LHC
Simultaneous o )

~40 Up to 200][8] Significantly Higher

Collisions (Pileup)

Experimental Protocols

In the context of high-energy physics computing, "experimental protocols" refer to the
standardized workflows for processing and analyzing data.

Protocol 1: High-Throughput Monte Carlo Simulation

Objective: To generate simulated physics events and detector responses for comparison with
experimental data.

Methodology:

e Physics Event Generation: Use theoretical models to generate particle collisions using
Monte Carlo event generators (e.g., Pythia, Herwig).

o Particle Propagation: Simulate the passage of generated particles through the dense
material of the SPPC detector using frameworks like Geant4. This step is computationally
intensive.

o Detector Response Simulation: Model the electronic response of the detector components to
the particle interactions, generating raw data in the same format as the real detector.

» Event Reconstruction: Apply the same reconstruction algorithms used for real data to the
simulated raw data to produce analysis-level objects (e.g., particle tracks, energy deposits).
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» Data Curation: Store the generated data in a structured format (e.g., ROOT files) on the
distributed computing grid for analysis.

Protocol 2: Distributed Data Reconstruction and
Analysis

Objective: To process raw experimental data into a format suitable for physics analysis and to
perform the analysis using a global network of computing resources.

Methodology:

» Tier-0 Processing: Raw data from the SPPC detector is immediately processed at the central
Tier-0 computing facility. This involves initial event reconstruction and calibration.

o Data Distribution: The reconstructed data is then distributed to a network of Tier-1 centers
around the world for secure storage and reprocessing.

o Tier-2 Processing: Tier-2 centers, typically located at universities and research labs, use the
data from Tier-1 centers for simulation, user-level analysis, and other specific tasks.

e Physics Analysis: Researchers access the data at Tier-2 and Tier-3 (local resources) centers
to perform physics analysis using specialized software frameworks.

o Result Aggregation: The results from individual analyses are aggregated and statistically
combined to produce physics publications.

Visualizations
SPPC Data and Computing Workflow

The flow of data from collision to analysis is a multi-tiered, distributed process.
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Caption: High-level data flow from the SPPC detector through the distributed computing tiers.
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Logical Relationship of Core Software Challenges

The software challenges are interconnected, with advancements in one area often depending
on progress in others.
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Caption: Interdependencies between the major software and computing challenges for the
SPPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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